![molecular formula C16H20N2O5S B2993531 (4-Tert-butylphenyl) 1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonate CAS No. 869071-16-9](/img/structure/B2993531.png)
(4-Tert-butylphenyl) 1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonate
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Description
(4-Tert-butylphenyl) 1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonate is a useful research compound. Its molecular formula is C16H20N2O5S and its molecular weight is 352.41. The purity is usually 95%.
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Scientific Research Applications
Chiral Synthesis and N-Heterocycles
Chiral sulfinamides, such as tert-butanesulfinamide, are pivotal in stereoselective synthesis, offering pathways to create structurally diverse N-heterocycles, which are integral to natural products and therapeutically significant compounds. The utility of tert-butanesulfinamide in asymmetric synthesis highlights the potential applications of structurally related compounds like (4-Tert-butylphenyl) 1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonate in facilitating the generation of chiral centers, crucial for pharmaceutical development (Philip et al., 2020).
Environmental Persistence and Bioactivity of Phenolic Derivatives
Studies on 2,4-Di-tert-butylphenol and its analogs, which share a phenolic core with this compound, reveal the environmental persistence and bioactivity of such compounds. These derivatives exhibit toxicity across various organisms, indicating the importance of understanding the environmental fate and biological interactions of phenolic sulfonates (Zhao et al., 2020).
Antioxidant Properties and Environmental Impact
The environmental occurrence, fate, and toxicity of synthetic phenolic antioxidants, including compounds structurally similar to this compound, have been extensively studied. These investigations shed light on the antioxidant properties of such compounds and their potential environmental impacts, highlighting the need for novel compounds with reduced toxicity and environmental persistence (Liu & Mabury, 2020).
Sulfonamide Applications in Medicine and Environment
Sulfonamide compounds, including derivatives like this compound, have found extensive use in medicine as antibacterial, antiviral, and anticancer agents. This versatility underscores the compound's potential in developing new therapeutic agents and environmental studies, especially considering the sulfonamide group's role in various biological activities (Gulcin & Taslimi, 2018).
Properties
IUPAC Name |
(4-tert-butylphenyl) 1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O5S/c1-16(2,3)11-6-8-12(9-7-11)23-24(21,22)13-10-17(4)15(20)18(5)14(13)19/h6-10H,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBQDGGPODICPAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)OS(=O)(=O)C2=CN(C(=O)N(C2=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.